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Welcome to the technical support center for managing corrosive environments in urea production. This guide is designed for researchers, scientists, a

professionals to provide in-depth, field-proven insights into the challenges of corrosion in this demanding application. Here, we will explore the fundam

corrosion, preventative strategies, and troubleshooting protocols in a practical, question-and-answer format.

Introduction: The Corrosion Challenge in Urea Synthesis
The synthesis of urea from ammonia (NH₃) and carbon dioxide (CO₂) occurs under high temperatures (170-200°C) and pressures (140-210 bars).[1] 

creates a highly corrosive environment due to the formation of the intermediate compound, ammonium carbamate (NH₂COONH₄).[1][2][3][4] This inte

towards most metals, making material selection and process control critical for the longevity and safety of the manufacturing equipment.[5][6] The mo

typically found in the high-pressure synthesis section, including the reactor, stripper, and carbamate condenser.[5][7]

Frequently Asked Questions (FAQs)
Q1: What is the primary cause of corrosion in a urea plant?
A1: The primary corrosive agent in a urea plant is ammonium carbamate (NH₂COONH₄), an intermediate product formed from the reaction of ammon

[2][3][4] Under the high-pressure and high-temperature conditions of the synthesis loop, ammonium carbamate is extremely aggressive towards meta

intense that without proper material selection and mitigation strategies, corrosion rates for certain stainless steels can reach up to 50 mm/year.[8]

Q2: What are the common types of corrosion observed in urea manufacturing equipment
A2: Several forms of corrosion can occur in a urea plant. The most common include:

General Corrosion: A uniform loss of material from the surface.

Erosion-Corrosion: Accelerated corrosion due to the mechanical action of a flowing fluid.

Pitting Corrosion: Localized corrosion that leads to the creation of small holes in the metal.

Stress Corrosion Cracking (SCC): The growth of crack formations in a corrosive environment.

Crevice Corrosion: Localized corrosion that occurs in confined spaces where the corrosive fluid is stagnant.[7][9]

Condensation Corrosion: This is a particularly critical failure mode that can occur in gas pipelines. Carbamate-containing gas condenses on colder 

corrosive, oxygen-poor liquid.[9][10]

Q3: How does temperature affect the rate of corrosion?
A3: Temperature is a critical factor in the rate of corrosion in a urea plant. A general rule of thumb is that a ten-degree Celsius rise in temperature can 

[6] This is why areas with the highest temperatures, such as the urea stripper, are particularly susceptible to severe corrosion.[3]
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Q4: What is "passivation" and why is it important?
A4: Passivation is the process of treating a metal surface to reduce its chemical reactivity. In the context of a urea plant, this is most often achieved by

amount of oxygen (as "passivation air") into the process stream.[5][8] This oxygen helps to form a stable, protective oxide layer on the surface of stain

significantly reducing the rate of corrosion.[10] Without sufficient oxygen, this protective layer can be destroyed, leading to "active corrosion" with very

[11]

Troubleshooting Guides
Guide 1: High Corrosion Rates in the Urea Reactor
Symptoms:

Unexpected thinning of the reactor liner detected during inspection.

Leaks detected by the leak detection system.[2]

Visible signs of corrosion (e.g., discoloration, pitting) during internal inspection.

Potential Causes & Troubleshooting Steps:

Inadequate Passivation:

Cause: Insufficient oxygen supply to maintain the protective passive film on the stainless steel liner.[8] Corrosion rates can increase dramatically

passivation air.[2]

Troubleshooting Protocol:

1. Verify the flow rate and distribution of passivation air to the reactor.

2. Check for any blockages in the air injection system.

3. Analyze the oxygen concentration in the process stream to ensure it is within the specified limits.

Material Degradation:

Cause: The liner material may not be suitable for the operating conditions, or weld quality may be poor, leading to localized corrosion.[2]

Troubleshooting Protocol:

1. Conduct a thorough inspection of the reactor liner using non-destructive testing (NDT) methods like ultrasonic testing or radiographic testing.[1

2. Pay close attention to weld seams, as these are often susceptible to corrosion.[2]

3. If significant degradation is found, a material upgrade to a more resistant alloy or a relining of the reactor may be necessary.[13]

Process Upsets:

Cause: Deviations from normal operating temperatures and pressures can accelerate corrosion.[6]

Troubleshooting Protocol:

1. Review historical process data to identify any periods of abnormal operation.

2. Ensure that temperature and pressure control systems are functioning correctly.
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Caption: Troubleshooting workflow for high corrosion rates in a urea reactor.

Guide 2: Leaks in High-Pressure Piping
Symptoms:

Visible leakage of process fluid.

Detection of ammonia vapor in the vicinity of the piping.[2]

Loss of pressure in the high-pressure loop.

Potential Causes & Troubleshooting Steps:

Condensation Corrosion:
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Cause: Carbamate gas condensing in colder sections of the piping, creating a highly corrosive, oxygen-deficient environment.[9][10] This is a sig

pipelines.[9]

Troubleshooting Protocol:

1. Identify potential "cold spots" in the piping, which could be caused by damaged insulation or improper placement of supports.[9]

2. Use thermal imaging to locate areas of significant heat loss.

3. Improve insulation and consider heat tracing in critical areas to maintain the pipe wall temperature above the dew point of the process vapor.

Crevice Corrosion:

Cause: Occurs in flange connections and other tight spaces where the corrosive fluid can become stagnant, leading to oxygen depletion and acc

Troubleshooting Protocol:

1. Regularly inspect flange faces for signs of corrosion.

2. Ensure proper gasket selection and installation to minimize crevices.

3. During maintenance, thoroughly clean and inspect flange surfaces.

External Corrosion (Corrosion Under Insulation - CUI):

Cause: Moisture penetrating the insulation can lead to corrosion of the external pipe surface.[9][15]

Troubleshooting Protocol:

1. Implement a risk-based inspection (RBI) program to identify areas susceptible to CUI.[16]

2. During shutdowns, strategically remove insulation to inspect the pipe surface, especially at low points and around penetrations.[15]

3. Ensure that insulation and weather jacketing are properly maintained to prevent water ingress.

Materials of Construction
The selection of appropriate materials is a cornerstone of corrosion management in urea plants.[17] Over the years, the industry has evolved from us

silver to highly specialized stainless steels and other alloys.[5]

Material Class Specific Examples Common Applications Advantages Disadvantage

Austenitic Stainless Steels
316L Urea Grade, 25Cr-22Ni-2Mo

(2RE69)

Reactor liners, piping, strippers,

condensers

Good weldability, relatively low

cost

Requires signific

air, susceptible t

corrosion[1][11]

Duplex Stainless Steels Safurex, DP28W
Modern reactor liners, strippers,

condensers

High resistance to corrosion,

reduced need for passivation air

Higher cost than

grades[1][3][5]

Titanium Commercially Pure Titanium Stripper tubes, reactor linings
Excellent corrosion resistance,

requires less passivation air

Susceptible to c

higher cost[1][17

Zirconium Zirconium alloys
High-temperature sections of

strippers, specialty valves

Superior resistance to ammonium

carbamate, especially at high

temperatures

Very expensive,

fabricate[3][6]
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center [label="Operating Conditions\n(Temp, Pressure, O2)", shape=ellipse, pos="0,0!", fillcolor="#4285F4", fo

high_temp [label="High Temperature\n(>200°C)", pos="-2,1.5!", fillcolor="#EA4335", fontcolor="#FFFFFF"];

mod_temp [label="Moderate Temperature\n(<200°C)", pos="2,1.5!", fillcolor="#FBBC05"];

low_o2 [label="Low O2 Availability", pos="-2,-1.5!", fillcolor="#F1F3F4", fontcolor="#202124"];

high_o2 [label="High O2 Availability", pos="2,-1.5!", fillcolor="#F1F3F4", fontcolor="#202124"];

zirconium [label="Zirconium", pos="-3,3!", fillcolor="#34A853", fontcolor="#FFFFFF"];

titanium [label="Titanium", pos="-1,3!", fillcolor="#34A853", fontcolor="#FFFFFF"];

duplex_ss [label="Duplex SS", pos="1,3!", fillcolor="#34A853", fontcolor="#FFFFFF"];

austenitic_ss [label="Austenitic SS", pos="3,3!", fillcolor="#34A853", fontcolor="#FFFFFF"];

center -- high_temp;

center -- mod_temp;

center -- low_o2;

center -- high_o2;

high_temp -- zirconium;

high_temp -- titanium;

mod_temp -- duplex_ss;

mod_temp -- austenitic_ss;

low_o2 -- zirconium;

low_o2 -- titanium;

high_o2 -- duplex_ss;

high_o2 -- austenitic_ss;

}

Caption: Decision logic for material selection based on operating conditions.

Inspection and Monitoring Protocols
A proactive inspection and monitoring program is essential for the safe and reliable operation of a urea plant.[16][18]

Experimental Protocol: Risk-Based Inspection (RBI) Implementation
Asset Identification: Compile a comprehensive list of all high-pressure equipment and piping in the urea synthesis loop.

Damage Mechanism Identification: For each asset, identify the potential corrosion damage mechanisms (e.g., general corrosion, CUI, condensatio

material, process conditions, and historical data.[16]

Probability of Failure (PoF) Assessment: Evaluate the likelihood of failure for each asset, considering factors like corrosion rate, material susceptibi

of current mitigation measures.

Consequence of Failure (CoF) Assessment: Determine the potential consequences of failure for each asset, including safety, environmental, and e

Risk Matrix Plotting: Plot each asset on a risk matrix (PoF vs. CoF) to prioritize inspection efforts on high-risk items.

Inspection Plan Development: Develop a detailed inspection plan for each asset, specifying the inspection method (e.g., visual, ultrasonic, radiogra

coverage.[18] Regular inspections should be performed every 2-6 years, depending on the materials and previous findings.[18]
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Data Analysis and Feedback: Analyze inspection findings to update corrosion rates, reassess risk levels, and adjust the inspection plan accordingly

continuous improvement loop.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. ureaknowhow.com [ureaknowhow.com]

2. stamicarbon.com [stamicarbon.com]

3. emersonautomationexperts.com [emersonautomationexperts.com]

4. scribd.com [scribd.com]

5. fertiliser-society.org [fertiliser-society.org]

6. ureaknowhow.com [ureaknowhow.com]

7. Materials & Corrosion Considerations for Ammonia, Urea, Nitric Acid, & UAN Units - The Equity Engineering Group, Inc. [e2g.com]

8. ureaknowhow.com [ureaknowhow.com]

9. ureaknowhow.com [ureaknowhow.com]

10. ureaknowhow.com [ureaknowhow.com]

11. ureaknowhow.com [ureaknowhow.com]

12. petrosync.com [petrosync.com]

13. Urea Reactor | Stamicarbon [stamicarbon.com]

14. stamicarbon.com [stamicarbon.com]

15. Corrosion Under Insulation Inspection In Ammonia Urea Plant | PDF [slideshare.net]

16. bakerrisk.com [bakerrisk.com]

17. ureaknowhow.com [ureaknowhow.com]

18. Equipment Inspection | Stamicarbon [stamicarbon.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1279208?utm_src=pdf-custom-synthesis#bc-rfq
https://ureaknowhow.com/wp-content/uploads/2018/07/2013-Juneja-Fabrication-of-Construction-Materials-in-Urea-Manufacturing-Plants.pdf
https://www.stamicarbon.com/sc_files/20123/download?token=CTt5FzcM
https://www.emersonautomationexperts.com/2016/industry/chemical/avoiding-corrosion-increasing-urea-production/
https://www.scribd.com/document/86010995/Materials-Selection-for-the-Urea-Production-Process-Enrique-Maya-Teaching-Project-ChemRxn
https://fertiliser-society.org/store/an-overview-of-construction-materials-and-corrosion-issues-in-the-high-pressure-synthesis-section-of-urea-plants/
https://ureaknowhow.com/wp-content/uploads/2021/02/2021-03-Baboo-High-Pressure-Vessel-Leakages-in-Urea-Plants.pdf
https://e2g.com/industry-insights-ar/materials-corrosion-considerations-for-ammonia-urea-nitric-acid-uan-units/
https://ureaknowhow.com/wp-content/uploads/2014/03/1998-Han-Approach-to-the-Cause-of-Corrosion-in-Urea-Medium.pdf
https://ureaknowhow.com/wp-content/uploads/2017/02/corrosion_inspection_services_v0.pdf
https://ureaknowhow.com/pdflib/721_2013%2004%20Hartman%20CSI%20Condensation%20corrosion%20in%20urea%20plants.pdf
https://ureaknowhow.com/wp-content/uploads/2025/05/2025-06-Brouwer-How-to-Solve-Stripper-Efficiency-Issues.pdf
https://www.petrosync.com/blog/corrosion-inspection/
https://www.stamicarbon.com/equipment/urea-reactor
https://www.stamicarbon.com/sc_files/9859/download?token=M2E-rTt-
https://www.slideshare.net/slideshow/corrosion-under-insulation-inspection-in-ammonia-urea-plant/68390153
https://www.bakerrisk.com/white-papers/corrosion-damage-control-on-urea-equipment/
https://ureaknowhow.com/wp-content/uploads/attachments/MATERIAL%20SELECTION%20FOR%20NITROGEN%20BASED%20FERTILIZERS%20PLANTS.pdf
https://www.stamicarbon.com/advance/inspection/high-pressure-equipment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279208?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Technical Support Center: Managing Corrosive Conditions in Urea Manufacturing]. BenchChem, [2026]. [Onlin
[https://www.benchchem.com/product/b1279208/docs#technical-support-center-managing-corrosive-conditions-in-urea-manufacturing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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